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Compound of Interest

Compound Name: (S)-4,4-Dimethylpentan-2-amine

Cat. No.: B13612271

Get Quote

Product Identity:

IUPAC Name: (S)-4,4-Dimethylpentan-2-amine

Common Synonyms: (S)-1,3,3-Trimethylbutylamine; (S)-Methyl neopentyl carbinylamine.

Key Intermediates Covered:

Racemic Amine (Precursor): 4,4-Dimethylpentan-2-amine.

Chiral Salt (Resolution Intermediate): (S)-4,4-Dimethylpentan-2-amine L-Tartrate.[1]

Final Salt Form: (S)-4,4-Dimethylpentan-2-amine Hydrochloride.

🔬 Module 1: Enantiomeric Resolution & Chiral
Purity
Context: The primary route to the (S)-enantiomer often involves the chemical resolution of the

racemic amine using chiral acids. The most robust intermediate for this process is the L-

Tartrate salt.
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Q1: My chiral resolution using L-Tartaric acid yielded
low enantiomeric excess (ee%). How can I optimize the
crystallization?
Diagnosis: Low ee% in the first crop usually indicates rapid precipitation (kinetic trapping of the

unwanted enantiomer) or an incorrect solvent ratio that solubilizes the diastereomeric salts

indiscriminately.

Troubleshooting Protocol: The resolution relies on the solubility difference between the (S)-

amine-L-tartrate (less soluble) and the (R)-amine-L-tartrate (more soluble).

Solvent Optimization:

Standard System: Ethanol (EtOH) / Water (

).

Adjustment: If purity is low, increase the water content slightly. Water acts as the

"solubilizer." A higher water ratio keeps the more soluble (R)-salt in the mother liquor but

decreases the overall yield of the (S)-salt.

Recommended Ratio: Start with 95% EtOH / 5%

. If ee < 90%, recrystallize using 90% EtOH / 10%

.

Thermodynamic Control:

Do not crash cool. Heat the mixture to 90°C (or reflux) until fully dissolved.

Cool slowly to 35°C over 2–4 hours.

Hold at 35°C for 1 hour before filtering. Do not cool to 0°C immediately, as this precipitates

the (R)-isomer.

Recrystallization of the Intermediate:
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Isolate the crude tartrate salt.

Perform a second crystallization using pure Ethanol.

Target: >98% ee is typically achievable after one recrystallization.

Q2: The L-Tartrate salt is forming a "gel" or oiling out
instead of crystallizing. What is the fix?
Cause: Oiling out occurs when the temperature drops below the phase separation limit before

crystallization begins, often due to high concentration or impurities (e.g., residual ketone

precursors).

Corrective Action:

Seeding: Retain a small amount of pure (S)-amine L-tartrate crystals from a previous

successful batch. Add seeds at 50–60°C (metastable zone) during the cooling ramp.

Dilution: Increase the solvent volume by 20%. High concentration favors oiling.

Anti-solvent Addition: If using pure water or methanol, add warm Ethyl Acetate (EtOAc)

dropwise at reflux until slight turbidity is observed, then cool slowly.

⚗️ Module 2: Isolation of the Free Base (Chemical
Purity)
Context: Converting the purified tartrate or hydrochloride salt back to the free amine for

downstream coupling.

Q3: I am losing significant mass during the free-basing
and extraction step. Is the amine volatile?
Technical Insight: Yes, (S)-4,4-Dimethylpentan-2-amine is a low-molecular-weight amine (MW

~115.22 g/mol ) with a boiling point around 130–135°C. However, it has significant vapor

pressure and can be lost during rotary evaporation, especially if co-evaporating with solvents.

Extraction Protocol:
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Basification: Suspend the salt (Tartrate or HCl) in water. Add 20% NaOH or saturated

until pH > 12.

Note: Use NaOH for HCl salts;

is sufficient for Tartrates but generates

(foaming risk).

Solvent Choice: Use Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM).

Why: MTBE forms an azeotrope with water that is easily removed, but the amine's boiling

point is high enough that DCM is safer for stripping if vacuum is controlled.

Drying: Dry the organic layer thoroughly with anhydrous

. Residual water facilitates volatility during evaporation.

Concentration:

Do NOT evaporate to dryness under high vacuum (< 20 mbar).

Set bath temperature to 30°C.

Stop evaporation when the volume is reduced, or use the solution directly in the next step

(titrate to determine concentration).

Q4: The free amine turns yellow/brown upon storage.
How do I prevent degradation?
Mechanism: Primary amines efficiently absorb atmospheric

to form carbamates (white crust) and can undergo oxidation (yellowing) over time.

Storage & Handling:

Atmosphere: Store under Argon or Nitrogen.
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Form: Store as the Hydrochloride salt whenever possible. The salt is stable for years at room

temperature.

Purification of Degraded Amine:

If the liquid amine is yellow, perform a bulb-to-bulb distillation (Kugelrohr).

Conditions: 110–120°C at 20 mmHg (estimated).

📊 Module 3: Quantitative Data & Specifications
Table 1: Physicochemical Properties of Key Forms

Property
Free Base ((S)-
Amine)

L-Tartrate Salt Hydrochloride Salt

CAS Number 1388845-00-8 2803370-09-2 2757691-06-6

MW ( g/mol ) 115.22 265.31 151.68

Physical State Colorless Liquid White Crystalline Solid White Powder

Solubility
Organic solvents,

slightly water sol.
Water, Hot Ethanol Water, Methanol

Purification Distillation
Recrystallization

(EtOH)

Reprecipitation

(IPA/EtOAc)

Storage Inert gas, <4°C RT, Desiccated RT, Desiccated

🧬 Module 4: Process Visualization
The following diagram illustrates the purification workflow starting from the racemic

intermediate, highlighting the critical decision points for salt formation and free-basing.
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Racemic 4,4-Dimethylpentan-2-amine
(Liquid Crude)

Resolution Step
Add L-Tartaric Acid

Solvent: EtOH/H2O (95:5)

Mix

Filtration @ 35°C

Crystallize

Solid Phase:
(S)-Amine L-Tartrate Salt

(Crude)

Retain Solid
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(R)-Amine Enriched

Discard

Recrystallization
Solvent: Pure Ethanol

Heat to 90°C -> Cool to RT

If ee < 98%

Pure (S)-Amine L-Tartrate
(>98% ee)

Free Basing
1. NaOH (aq)

2. Extract w/ MTBE

Liberate Amine

HCl Salt Formation
Add HCl in Dioxane/Ether

Stabilize

Final Product:
(S)-4,4-Dimethylpentan-2-amine HCl

Click to download full resolution via product page
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Caption: Workflow for the resolution and purification of (S)-4,4-Dimethylpentan-2-amine via

Tartrate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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